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Compound of Interest

Compound Name: Triflumizole

Cat. No.: B033211

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive statistical analysis of Triflumizole's efficacy, drawing from multiple
experimental data sets. It offers an objective comparison with alternative fungicides and details
the experimental protocols underpinning the findings.

Triflumizole is a systemic fungicide belonging to the sterol demethylation inhibitor (DMI) class.
[1][2] Its primary mode of action is the disruption of ergosterol biosynthesis, a critical
component of fungal cell membranes, by inhibiting the C14-demethylase enzyme.[1] This
targeted action leads to the cessation of fungal growth and proliferation, making it an effective
tool for managing a variety of fungal pathogens, including powdery mildew and scab on fruits
and vegetables.[1][3]

Comparative Efficacy Against Powdery Mildew

Field trials have consistently demonstrated the high efficacy of Triflumizole in controlling
powdery mildew across different crops. A study on cantaloupe powdery mildew revealed that
Triflumizole (Procure®) provided a 99.3% reduction in disease severity, comparable to other
top-performing fungicides like wettable sulfur (100% reduction) and quinoxyfen (98.1%
reduction).

In studies on apple powdery mildew, Triflumizole, formulated as both Procure® and the
generic Trionic™, has shown significant disease control. The efficacy is, however, dose-
dependent. For instance, Trionic™ applied at 16 fl oz/ac was significantly more effective than at
12 fl oz/ac, reducing disease incidence to 4% compared to 7%.[4]
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Table 1: Efficacy of Triflumizole and Other Fungicides against Powdery Mildew on Cantaloupe

o ] . Mode of Action Disease Severity
Fungicide Active Ingredient .
(FRAC Group) Reduction (%)
Microthiol Disperss Wettable Sulfur M2 (Multi-site contact) 100
Procure Triflumizole 3 (DMI) 99.3
Quintec Quinoxyfen 13 (Quinoline) 98.1
Flint Trifloxystrobin 11 (Qol) 83.9
Cabrio Pyraclostrobin 11 (Qol) 76.4
Quadris Azoxystrobin 11 (Qol) 57.4
Topsin M Thiophanate-methyl 1 (MBC) 39.8
) Potassium -
Kaligreen ] NC (Not Classified) 31.1
Bicarbonate
Sovran Kresoxim-methyl 11 (Qol) 30.0
Serenade Bacillus subtilis BMO02 (Biological) 28.6

Data sourced from a field trial on cantaloupe. Disease severity was compared to non-treated
plants.

Table 2: Efficacy of Triflumizole Formulations against Apple Powdery Mildew (2016)
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Disease Incidence Disease Severity

Treatment Rate (fl oz/ac)
(%) (%)
Trionic™ 12 7
Trionic™ + Spreader 12
o Most effective in
Trionic™ 16 4 ] ]
reducing severity
] Most effective in
oso™ - Equivalent to Procure ) ]
reducing severity
Potassium Phosphate Increased Procure
rotation with Procure® efficacy
Untreated Control - 18

Data from a 2016 field trial on Granny Smith apples.[4]

Comparative Efficacy Against Apple Scab

Triflumizole has demonstrated high effectiveness in managing apple scab. A comparative
guide from the University of Kentucky rates Triflumizole (Procure®) as "+++" (highly effective)
against scab, on par with other DMI fungicides like fenbuconazole (Indar) and difenoconazole +
cyprodinil (Inspire Super).[2] In contrast, other DMIs such as myclobutanil (Rally) and fenarimol
(Vintage) are rated as "+/+++" and "+", respectively, indicating variable or lower efficacy.[2]

Table 3. Comparative Efficacy of DMI Fungicides against Apple Diseases
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Efficacy ratings: +++ = highly effective; ++ = moderately effective; + = slightly effective.

Sourced from the University of Kentucky Cooperative Extension Service.[2]

Experimental Protocols

The following provides a generalized methodology for field trials designed to evaluate the

efficacy of fungicides like Triflumizole.

Field Trial Protocol for Apple Scab and Powdery Mildew Efficacy
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o Experimental Design: Trials are typically conducted in a randomized complete block design
with multiple replications (e.g., four replicate trees per treatment).[4]

» Test Subjects: A susceptible apple cultivar is used, for example, 'Granny Smith' for powdery
mildew studies.[4]

o Treatments: Treatments include the test fungicide (Triflumizole) at various rates, a standard
commercial fungicide for comparison, and an untreated control.

e Application: Fungicides are applied using calibrated equipment, such as a CO2 backpack
sprayer with handheld booms, to ensure thorough coverage.[5] Applications are typically
made on a predefined schedule (e.g., 11- to 14-day intervals) for a set number of
applications.[5]

 Inoculation: In controlled settings, trees may be artificially inoculated with a suspension of
fungal spores (e.g., Venturia inaequalis ascospores for apple scab) to ensure uniform
disease pressure.

o Data Collection: Disease assessment is performed at regular intervals. For apple scab, this
involves rating the percentage of leaf and fruit area affected. For powdery mildew, disease
incidence (percentage of infected shoots) and severity (colony coverage on leaves) are
recorded.[4]

 Statistical Analysis: The collected data is subjected to statistical analysis (e.g., ANOVA) to
determine significant differences in efficacy between treatments.

Signaling Pathway and Experimental Workflow

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Triflumizole, as a DMI fungicide, specifically targets the ergosterol biosynthesis pathway in
fungi. Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in
mammalian cells. Triflumizole inhibits the enzyme lanosterol 14a-demethylase, which is a
critical step in the conversion of lanosterol to ergosterol. This inhibition leads to a depletion of
ergosterol and an accumulation of toxic sterol precursors, ultimately disrupting membrane
integrity and function and leading to cell death.[1]
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Caption: Inhibition of the ergosterol biosynthesis pathway by Triflumizole.

Experimental Workflow for Fungicide Efficacy Comparison

The process of comparing the efficacy of different fungicides involves a structured workflow,

from initial planning to final data analysis and reporting.
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'
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Statistical Analysis
- Analyze Data (e.g., ANOVA)
- Determine Treatment Efficacy
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- Summarize Findings
- Create Tables & Diagrams
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Caption: A typical workflow for a fungicide efficacy comparison trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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